![molecular formula C17H28O4 B2933887 PEG3-C4-OBn](/img/structure/B2933887.png)
PEG3-C4-OBn
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Overview
Description
Scientific Research Applications
PEG3-C4-OBn has several scientific research applications, including:
Chemistry: Used as a linker in the synthesis of PROTACs, which are molecules designed to degrade specific proteins.
Biology: Employed in studies involving protein degradation and cellular signaling pathways.
Medicine: Potential applications in drug development, particularly in targeting and degrading disease-related proteins.
Industry: Utilized in the production of specialized research chemicals and reagents
Safety and Hazards
The safety data sheet indicates that PEG3-C4-OBn is classified as having acute toxicity, oral (Category 4), H302 . In case of inhalation, the victim should be moved into fresh air .
Relevant Papers One paper discusses how the mutant phenotypes of Peg3 are associated with the over-expression of genes involved in lipid metabolism . Another paper discusses how Peg3 may be involved in regulating the expression levels of several key genes in adipogenesis .
Mechanism of Action
Target of Action
PEG3-C4-OBn is a polyethylene glycol (PEG)-based PROTAC linker . The primary target of this compound is SGK3 . SGK3, or serum/glucocorticoid regulated kinase family member 3, is a protein kinase that plays a crucial role in cellular stress response, survival, and proliferation .
Mode of Action
The compound interacts with its target, SGK3, by forming a complex through the PROTAC linker . PROTACs, or Proteolysis-Targeting Chimeras, are a class of bifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to the target’s ubiquitination and subsequent degradation by the proteasome . In this case, this compound is used in the synthesis of the PROTAC SGK3 degrader-1, which is a potent SGK3 degrader .
Biochemical Pathways
The biochemical pathway affected by this compound involves the ubiquitin-proteasome system . By promoting the degradation of SGK3, it can potentially influence pathways where SGK3 plays a role, such as cellular stress response and survival pathways .
Result of Action
The primary result of this compound’s action is the degradation of SGK3 . This can lead to changes at the molecular and cellular level, potentially affecting cell survival and proliferation .
Preparation Methods
Chemical Reactions Analysis
PEG3-C4-OBn undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, although detailed oxidation pathways are not extensively documented.
Reduction: Reduction reactions can be performed using common reducing agents.
Substitution: this compound can undergo substitution reactions, particularly in the presence of nucleophiles.
Common Reagents and Conditions: Typical reagents include oxidizing agents, reducing agents, and nucleophiles. Reaction conditions vary depending on the desired transformation.
Major Products: The major products formed depend on the specific reaction and conditions used.
Comparison with Similar Compounds
PEG3-C4-OBn is unique due to its specific application as a PROTAC linker. Similar compounds include other polyethylene glycol-based linkers and alkyl-chain linkers used in PROTAC synthesis. Some examples of similar compounds are:
PEG2-C4-OBn: A shorter polyethylene glycol chain variant.
PEG4-C4-OBn: A longer polyethylene glycol chain variant.
Alkyl-Chain Linkers: Used in various PROTAC designs for different target proteins
This compound stands out due to its optimal chain length and functional groups, making it suitable for specific PROTAC applications .
Properties
IUPAC Name |
2-[2-(6-phenylmethoxyhexoxy)ethoxy]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28O4/c18-10-13-20-15-14-19-11-6-1-2-7-12-21-16-17-8-4-3-5-9-17/h3-5,8-9,18H,1-2,6-7,10-16H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVCUBCXUEWSFBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCCCCCCOCCOCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.